Cas no 1533885-13-0 (3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile
• CAS No: 1533885-13-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 6428776
• PubChem ID: 79116856
• Update Time: 2025-05-21

3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile
• 1-Naphthalenepropanenitrile, β-hydroxy-2-methoxy-
• β-Hydroxy-2-methoxy-1-naphthalenepropanenitrile
• AKOS017667703
• EN300-1836942
• CS-0305682
• 1533885-13-0

• Inchi： 1S/C14H13NO2/c1-17-13-7-6-10-4-2-3-5-11(10)14(13)12(16)8-9-15/h2-7,12,16H,8H2,1H3
• InChI Key： JKHGMLRRVQKRJB-UHFFFAOYSA-N
• SMILES： C(C1=C(C=CC2C=CC=CC1=2)OC)(O)CC#N

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 479.5±35.0 °C(Predicted)
• pka: 12.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile

Exploring the Properties and Applications of 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile (CAS No. 1533885-13-0)

In the realm of organic chemistry, 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile (CAS No. 1533885-13-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its naphthalene core and hydroxy-nitrile functional group, serves as a versatile intermediate in pharmaceutical and material science research. Its molecular formula, C₁₄H₁₃NO₂, reflects a balance of aromaticity and reactivity, making it a subject of interest for synthetic chemists.

The 2-methoxynaphthalene moiety in 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile contributes to its stability and electronic properties, while the propanenitrile group offers a reactive handle for further derivatization. Researchers have explored its role in the synthesis of heterocyclic compounds, particularly in the development of fluorescent dyes and bioactive molecules. Recent studies highlight its utility in cascade reactions, where it acts as a precursor for complex molecular architectures.

From an industrial perspective, the demand for high-purity intermediates like 1533885-13-0 has surged, driven by advancements in green chemistry and sustainable synthesis. Environmental concerns have prompted investigations into catalytic methods for its production, minimizing waste and energy consumption. Notably, its compatibility with microwave-assisted reactions and flow chemistry setups aligns with modern process intensification trends.

The compound’s pharmacological potential is another hot topic. While not a drug itself, its scaffold appears in structure-activity relationship (SAR) studies for anti-inflammatory agents and CNS-targeted therapeutics. Computational models suggest that modifications to its hydroxy-nitrile segment could enhance blood-brain barrier permeability, a critical factor in neurodegenerative disease research.

Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile, ensuring batch-to-batch consistency. Its chromatographic behavior under reversed-phase conditions has been documented, aiding in quality control protocols. Furthermore, its UV-Vis absorption profile makes it a candidate for photophysical studies, particularly in sensor development.

In material science, the compound’s aromatic stacking capability has inspired designs of organic semiconductors. Its incorporation into π-conjugated systems improves charge transport properties, relevant for optoelectronic devices. Recent patents describe its use in OLED emissive layers, leveraging its electron-withdrawing nitrile group to tune emission wavelengths.

Safety and handling of 1533885-13-0 follow standard laboratory practices. While not classified as hazardous, its nitrile functionality warrants precautions against hydrolysis under extreme conditions. Storage recommendations emphasize anhydrous environments to preserve stability, with silica gel desiccants being commonly employed.

Future research directions may explore enzyme-catalyzed transformations of this nitrile, capitalizing on the growing field of biocatalysis. Its potential as a chiral building block for asymmetric synthesis remains underexplored, offering opportunities for catalysis innovation. As synthetic methodologies evolve, 3-hydroxy-3-(2-methoxynaphthalen-1-yl)propanenitrile will likely emerge in novel cascade cyclizations and multicomponent reactions.